Cas no 1784042-99-4 (5-(4-fluorophenyl)-1-methyl-1H-imidazole-2-carboxylic acid)

• Product Name: 5-(4-fluorophenyl)-1-methyl-1H-imidazole-2-carboxylic acid
• CAS No: 1784042-99-4
• MF: C₁₁H₉FN₂O₂
• MW: 220.199765920639
• CID: 5617794
• PubChem ID: 83849516
• Update Time: 2025-10-25

5-(4-fluorophenyl)-1-methyl-1H-imidazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-fluorophenyl)-1-methyl-1H-imidazole-2-carboxylic acid
• EN300-29072819
• 1784042-99-4

• Inchi： 1S/C11H9FN2O2/c1-14-9(6-13-10(14)11(15)16)7-2-4-8(12)5-3-7/h2-6H,1H3,(H,15,16)
• InChI Key： SXRQNVONFOZSID-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CN=C(C(=O)O)N1C

Computed Properties

• Exact Mass: 220.06480570g/mol
• Monoisotopic Mass: 220.06480570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.1Ų

Additional information on 5-(4-fluorophenyl)-1-methyl-1H-imidazole-2-carboxylic acid

5-(4-Fluorophenyl)-1-methyl-1H-imidazole-2-carboxylic Acid: A Comprehensive Overview

The compound 5-(4-fluorophenyl)-1-methyl-1H-imidazole-2-carboxylic acid (CAS No. 1784042-99-4) is a fascinating molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the imidazole carboxylic acid class, which has garnered considerable attention due to its versatile chemical properties and biological activities. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

The structure of 5-(4-fluorophenyl)-1-methyl-1H-imidazole-2-carboxylic acid is characterized by a fused imidazole ring system with a fluorophenyl substituent at the 5-position and a methyl group at the 1-position. The carboxylic acid group at the 2-position imparts acidic properties, making it amenable to various chemical modifications. This unique structure allows for extensive functionalization, enabling researchers to explore its potential in diverse applications.

Recent advancements in synthetic chemistry have led to the development of efficient methods for the synthesis of 5-(4-fluorophenyl)-1-methyl-1H-imidazole-2-carboxylic acid. These methods often involve multi-component reactions or microwave-assisted synthesis, which not only enhance yield but also reduce reaction times. The incorporation of fluorine atoms into organic molecules has been shown to significantly influence their pharmacokinetic properties, making this compound an attractive candidate for drug design.

In terms of biological activity, 5-(4-fluorophenyl)-1-methyl-1H-imidazole-2-carboxylic acid has demonstrated promising results in vitro and in vivo studies. It exhibits potent inhibitory effects against key enzymes involved in inflammatory processes, suggesting its potential as an anti-inflammatory agent. Additionally, recent research has explored its role as a modulator of ion channels, which could pave the way for its use in treating neurological disorders.

The application of 5-(4-fluorophenyl)-1-methyl-1H-imidazole-2-carboxylic acid extends beyond pharmacology. Its ability to form stable metal complexes has made it a valuable ligand in coordination chemistry. Researchers have utilized this property to develop novel catalysts for organic transformations, highlighting its importance in green chemistry and sustainable chemical processes.

From a materials science perspective, 5-(4-fluorophenyl)-1-methyl-1H-imidazole-2-carboxylic acid has shown promise as a building block for constructing functional materials such as metal-organic frameworks (MOFs) and coordination polymers. These materials exhibit exceptional porosity and stability, making them ideal candidates for gas storage and separation applications.

In conclusion, 5-(4-fluorophenyl)-1-methyl-1H-imidazole-2-carboxylic acid (CAS No. 1784042-99-4) is a multifaceted compound with vast potential across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key molecule in future research and development endeavors.